Cas no 229343-00-4 (2-Thiophenecarbonylchloride, 3-chloro-5-methyl-)
229343-00-4 structure
Product Name:2-Thiophenecarbonylchloride, 3-chloro-5-methyl-
CAS No:229343-00-4
MF:C6H4Cl2OS
MW:195.066358566284
CID:245207
PubChem ID:18376862
Update Time:2025-04-19
2-Thiophenecarbonylchloride, 3-chloro-5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarbonylchloride, 3-chloro-5-methyl-
- 3-chloro-5-methylthiophene-2-carbonyl chloride
- 2-Thiophenecarbonylchloride,3-chloro-5-methyl
- DTXSID00593265
- SCHEMBL3045837
- ALGIMOLJDUHYTK-UHFFFAOYSA-N
- 2-chlorocarbonyl-3-chloro-5-methylthiophene
- 2-Thiophenecarbonylchloride,3-chloro-5-methyl-(9CI)
- 229343-00-4
-
- Inchi: 1S/C6H4Cl2OS/c1-3-2-4(7)5(10-3)6(8)9/h2H,1H3
- InChI Key: ALGIMOLJDUHYTK-UHFFFAOYSA-N
- SMILES: ClC1=C(C(=O)Cl)SC(C)=C1
Computed Properties
- Exact Mass: 193.93600
- Monoisotopic Mass: 193.9359913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 45.3Ų
Experimental Properties
- PSA: 45.31000
- LogP: 3.08890
2-Thiophenecarbonylchloride, 3-chloro-5-methyl- Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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